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For researchers, scientists, and professionals in drug development, the selection of an

appropriate oxidizing agent is a critical decision that can significantly influence experimental

outcomes. Both sodium dichromate (Na₂Cr₂O₇) and potassium dichromate (K₂Cr₂O₇) are

powerful oxidizing agents due to the presence of the dichromate anion (Cr₂O₇²⁻), where

chromium is in the +6 oxidation state.[1] This guide provides an objective comparison of their

oxidizing strengths, supported by fundamental electrochemical principles and a detailed

experimental protocol for their evaluation.

The oxidizing power of both sodium and potassium dichromate is primarily attributed to the

dichromate ion. In an acidic solution, the dichromate ion is reduced to the chromium(III) ion

(Cr³⁺). The standard electrode potential (E°) for this reduction is +1.33 V, which indicates a

strong oxidizing capability.[2][3][4][5] The sodium (Na⁺) and potassium (K⁺) cations are

generally considered spectator ions, meaning they do not actively participate in the redox

reaction and thus have a negligible impact on the intrinsic oxidizing strength of the dichromate

anion.

While their fundamental oxidizing strengths are virtually identical, the key differences between

sodium dichromate and potassium dichromate lie in their physical properties, which can

significantly influence their application in various experimental settings.
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Property
Sodium Dichromate
(Na₂Cr₂O₇)

Potassium Dichromate
(K₂Cr₂O₇)

Molar Mass 261.97 g/mol (anhydrous) 294.185 g/mol

Appearance Bright orange crystalline solid Red-orange crystalline solid

Solubility in Water
Very high (73 g/100 mL at 25

°C)
Lower (12 g/100 mL at 20 °C)

Hygroscopy
Hygroscopic (absorbs moisture

from the air)
Not hygroscopic

Standard Electrode Potential

(E°)
+1.33 V (for Cr₂O₇²⁻/Cr³⁺) +1.33 V (for Cr₂O₇²⁻/Cr³⁺)

Primary Applications
Organic synthesis (due to high

solubility)

Volumetric analysis as a

primary standard (due to non-

hygroscopic nature)

The Chemistry of Oxidation
The oxidizing action of the dichromate ion in an acidic medium can be represented by the

following half-reaction:

Cr₂O₇²⁻(aq) + 14H⁺(aq) + 6e⁻ → 2Cr³⁺(aq) + 7H₂O(l)

This reaction demonstrates that in the presence of an acid, the orange-red dichromate ion

accepts electrons from a reducing agent, resulting in the formation of the green chromium(III)

ion.
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Reactants

Products
Cr₂O₇²⁻ (aq)
Orange-Red

2Cr³⁺ (aq)
Green

+ 6e⁻ (Reduction)

14H⁺ (aq)

7H₂O (l)

Reducing Agent

Oxidized Product

- 6e⁻ (Oxidation)
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Start

Prepare 0.1 N
Na₂Cr₂O₇ and K₂Cr₂O₇ solutions

Prepare 0.1 N
Ferrous Ammonium Sulfate (FAS) solution

Pipette 25 mL of FAS solution
into a conical flask

Add H₂SO₄ and
N-phenylanthranilic acid indicator

Titrate with dichromate solution
until endpoint (color change)

Record the volume of
dichromate solution used

Repeat titration for
concordant readings

No

Calculate the normality of
the dichromate solutions

Yes

Compare the results for
Na₂Cr₂O₇ and K₂Cr₂O₇

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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